Cas no 1782656-50-1 (4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1782656-50-1
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5869775
• PubChem ID: 84134791
• Update Time: 2025-06-08

4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1782656-50-1
• 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one
• EN300-7434071

• Inchi： 1S/C10H11ClN2O2/c11-7-1-3-8(4-2-7)13-9(5-12)6-15-10(13)14/h1-4,9H,5-6,12H2
• InChI Key： QGTWMRUCFCOWFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=O)OCC1CN

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one (CAS No. 1782656-50-1)

The compound 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one (CAS No. 1782656-50-1) is a specialized oxazolidinone derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group and the 4-chlorophenyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel antimicrobial agents and central nervous system (CNS) therapeutics.

In recent years, the oxazolidinone class of compounds has become a hotspot due to its role in addressing antibiotic resistance, a global health crisis. The structural backbone of 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one shares similarities with FDA-approved drugs like linezolid, which targets Gram-positive bacteria. This connection has spurred investigations into whether this compound could serve as a scaffold for next-generation antibacterial drugs. Additionally, its chlorophenyl group is often associated with enhanced lipophilicity, a property critical for improving blood-brain barrier (BBB) penetration in CNS drug development.

From a synthetic chemistry perspective, CAS No. 1782656-50-1 is valued for its reactivity. The aminomethyl functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS). This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized into lead compounds. The compound’s stability under physiological conditions also makes it a candidate for prodrug strategies, a topic frequently searched by medicinal chemists.

Beyond pharmaceuticals, 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one has potential applications in agrochemicals. The chlorophenyl group is a common motif in pesticides and herbicides, suggesting its utility in developing new crop protection agents. With the increasing focus on sustainable agriculture and green chemistry, researchers are exploring eco-friendly synthetic routes for such compounds to minimize environmental impact.

The compound’s mechanism of action remains an area of active study. Preliminary data suggest it may interact with enzymatic targets involved in bacterial protein synthesis or neurotransmitter modulation. These findings are particularly relevant given the surge in searches for novel enzyme inhibitors and allosteric modulators. Its oxazolidinone core is also being examined for potential anti-inflammatory properties, a trending topic in immunology research.

In summary, 4-(Aminomethyl)-3-(4-chlorophenyl)-1,3-oxazolidin-2-one (CAS No. 1782656-50-1) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and mechanistic studies positions it as a valuable asset in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.